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Introduction

Diethyl 2,2-dihydroxypropanedioate, also known as diethyl mesoxalate hydrate or diethyl
dihydroxy malonate, is a geminal diol that exists in equilibrium with its keto form, diethyl
ketomalonate (diethyl mesoxalate). The presence of two hydroxyl groups on a single carbon
atom makes it a subject of interest in studies of chemical equilibria and as a reactive
intermediate in organic synthesis. This technical guide provides a comprehensive overview of
its chemical identity, properties, and the experimental context of its corresponding keto-ester,
which is the commercially available and more stable form.

Chemical Identity and Structure

Diethyl 2,2-dihydroxypropanedioate is the hydrated form of diethyl ketomalonate. The
anhydrous keto-ester readily converts to the crystalline dihydrate in the presence of water or
humid air.

o Systematic Name: Diethyl 2,2-dihydroxypropanedioate

o Common Names: Diethyl mesoxalate hydrate, Diethyl dihydroxymalonate
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e CAS Number: While the anhydrous form, diethyl ketomalonate, has the CAS number 609-
09-6, a specific CAS number for the hydrated form is not consistently reported in major
chemical databases.[1] It is often referred to as the hydrate of CAS 609-09-6.

o Molecular Formula: C7H120s
e Molecular Weight: 192.17 g/mol

The chemical structures of both the keto and gem-diol forms are illustrated below. The
equilibrium between these two forms is a key aspect of the chemistry of this compound.

Chemical Structure of Diethyl 2,2-
dihydroxypropanedioate

Caption: Structure of Diethyl 2,2-dihydroxypropanedioate.

Physicochemical Properties

Quantitative data primarily exists for the anhydrous form, diethyl ketomalonate. The properties
of the dihydrate are less well-documented, with its most notable characteristic being its
crystalline nature.
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Diethyl ketomalonate

Diethyl 2,2-

Property dihydroxypropanedioate
(Anhydrous)
(Hydrate)
Clear, colorless to yellowish- ) ) )
Appearance o White crystalline solid[2]
green liquid[2][3]
CAS Number 609-09-6[1] Not consistently assigned
Molecular Formula C7H100s C7H1206
Molecular Weight 174.15 g/mol [4] 192.17 g/mol
Boiling Point 208-210 °C at 760 mmHg[2] Decomposes upon heating
Melting Point -30 °C[2] Not definitively reported
Density 1.142 g/mL at 25 °C[2] Data not available

Refractive Index (n2°/D)

1.415[2]

Data not available

Solubility

Soluble in ethanol, diethyl
ether, and chloroform.[2]

Highly soluble in water.[2]

Soluble in water

Experimental Protocols

The preparation of diethyl 2,2-dihydroxypropanedioate is achieved through the hydration of

its anhydrous counterpart, diethyl ketomalonate. The following sections detail the synthesis of

the precursor and its subsequent conversion to the dihydrate.

Synthesis of Diethyl Ketomalonate

Several synthetic routes to diethyl ketomalonate have been reported. A common laboratory-

scale method involves the oxidation of diethyl malonate.

Method 1: Oxidation of Diethyl Malonate

A recent patent describes the oxidation of diethyl malonate using an aqueous solution of

sodium chlorite (NaClO2) at a controlled pH.[2]
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e Reactants: Diethyl malonate, sodium chlorite, an appropriate buffer to maintain pH 4.4.
e Procedure:
o Diethyl malonate is dissolved in a suitable solvent.

o An aqueous solution of sodium chlorite is added gradually while maintaining the
temperature and pH of the reaction mixture.

o The reaction is monitored for the disappearance of the starting material.

o Upon completion, the organic layer is separated, washed, dried, and the solvent is
removed under reduced pressure to yield diethyl ketomalonate.

« Yield: This method has been reported to produce yields of up to 97%.[2]
Method 2: Ozonolysis

Ozonolysis of diethyl ethylidenemalonate is another route, though it is more suitable for smaller
laboratory scales due to the hazards associated with ozone.[2]

o Reactants: Diethyl ethylidenemalonate, ozone, a suitable solvent.
e Procedure:

o Diethyl ethylidenemalonate is dissolved in an appropriate solvent and cooled to a low
temperature (e.g., -78 °C).

o A stream of ozone is passed through the solution until the reaction is complete.

o The reaction mixture is then worked up to isolate the diethyl ketomalonate.

Preparation of Diethyl 2,2-dihydroxypropanedioate
(Hydrate)

The conversion of diethyl ketomalonate to its dihydrate is a spontaneous process that occurs

upon exposure to water.
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e Reactants: Diethyl ketomalonate, water.
e Procedure:

o Diethyl ketomalonate (a greenish-yellow oil) is exposed to humid air or a small amount of
water.[2]

o The oil will spontaneously react with water and crystallize to form white prisms of diethyl
2,2-dihydroxypropanedioate.[2]

o The resulting crystals can be collected by filtration. For purification, recrystallization from a
suitable solvent system can be explored, although the stability of the hydrate in various
organic solvents should be considered.

Signaling Pathways and Logical Relationships

The relationship between diethyl ketomalonate and its hydrate is a simple chemical equilibrium.
This can be visualized as a reversible reaction.

Diethyl Ketomalonata + H20 Diethyl 2,2-dihydroxypropanedioate
(Anhydrous Liquid)j - H20 (heating/drying (Crystalline Hydrate)

Click to download full resolution via product page

Caption: Equilibrium between Diethyl Ketomalonate and its Hydrate.

Conclusion

Diethyl 2,2-dihydroxypropanedioate is the crystalline hydrate of the commercially available
liquid, diethyl ketomalonate. While the anhydrous form is well-characterized with extensive data
on its physical properties and synthesis, the dihydrate is primarily noted for its spontaneous
formation in the presence of water. For researchers and professionals in drug development,
understanding the equilibrium between these two forms is crucial, as the reactivity of the
central carbonyl group in the keto form is key to its utility as a synthetic building block. The
protocols outlined in this guide provide a basis for the preparation and handling of this versatile
compound. Further research to fully characterize the physicochemical properties of the isolated
dihydrate would be a valuable addition to the scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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